Cas no 2229424-00-2 (tert-butyl N-{3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}carbamate
• CAS No: 2229424-00-2
• MF: C₁₂H₁₉F₃N₄O₂
• MW: 308.300072908401
• CID: 5976360
• PubChem ID: 165675550
• Update Time: 2025-05-20

tert-butyl N-{3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}carbamate
• EN300-1886911
• tert-butyl N-{3-amino-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propyl}carbamate
• 2229424-00-2

• Inchi： 1S/C12H19F3N4O2/c1-11(2,3)21-10(20)17-5-7(4-16)8-6-18-19-9(8)12(13,14)15/h6-7H,4-5,16H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： ZDVNUOJHQGTNAL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C(CN)CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 308.14601035g/mol
• Monoisotopic Mass: 308.14601035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-{3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}carbamate

Introduction to tert-butyl N-{3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}carbamate (CAS No. 2229424-00-2)

The compound tert-butyl N-{3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}carbamate (CAS No. 2229424-00-2) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This compound, characterized by its intricate molecular architecture, has garnered attention due to its potential applications in addressing a variety of biological targets. The structural features of this molecule, including the presence of a pyrazole core and a trifluoromethyl substituent, contribute to its unique pharmacological properties and make it a promising candidate for further investigation.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, owing to their ability to modulate multiple biological pathways. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, making it a valuable moiety in the design of small-molecule inhibitors. The carbamate functional group further contributes to the compound's versatility, allowing for interactions with various biological targets through hydrogen bonding and other non-covalent interactions.

In the context of contemporary pharmaceutical research, compounds like tert-butyl N-{3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}carbamate are being explored for their potential in treating a range of diseases. For instance, pyrazole-based molecules have shown promise in the development of anti-inflammatory agents, antiviral drugs, and even anticancer therapies. The specific substitution pattern in this compound suggests that it may interact with enzymes or receptors involved in these diseases, offering a novel approach to therapeutic intervention.

The synthesis of this compound involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and the need for specialized catalysts or reagents. However, advancements in synthetic methodologies have made it increasingly feasible to incorporate such functional groups into complex molecular frameworks. This has opened up new possibilities for designing highly effective and selective drug candidates.

From a computational chemistry perspective, the study of this compound has provided valuable insights into its interactions with biological targets. Molecular docking simulations have been employed to predict how this molecule might bind to proteins or enzymes relevant to various diseases. These simulations have helped researchers identify key binding pockets and optimize the compound's structure for improved efficacy. Additionally, quantum mechanical calculations have been used to understand the electronic properties of the molecule, which are crucial for its pharmacological activity.

The pharmacokinetic properties of tert-butyl N-{3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}carbamate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical potential. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, making it suitable for oral administration and potentially reducing dosing frequency. However, further research is needed to fully characterize these properties and ensure safety and efficacy in humans.

In conclusion, tert-butyl N-{3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropyl}carbamate represents a promising therapeutic agent with significant potential in addressing various diseases. Its unique molecular structure, characterized by a pyrazole core and a trifluoromethyl substituent, contributes to its pharmacological activity and makes it an attractive candidate for further development. As research in this area continues to advance, it is likely that compounds like this will play an increasingly important role in modern medicine.